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Abstract
Chloromethyl methyl carbonate (CMMC), with the CAS number 40510-81-4, is a versatile

chemical reagent that has found significant application in organic synthesis, particularly in the

realm of pharmaceutical sciences. Its primary utility lies in its role as a precursor for the

generation of methoxycarbonyloxymethyl (MOM) ethers, a common promoiety used in the

design of prodrugs to enhance their physicochemical properties and bioavailability. This

technical guide provides an in-depth overview of the discovery, history, synthesis, and key

applications of chloromethyl methyl carbonate, supplemented with detailed experimental

protocols and tabulated quantitative data.

Discovery and History
The initial synthesis of chloromethyl methyl carbonate is attributed to early 20th-century

research in organic chemistry. While the primary articles have become difficult to access,

bibliographic sources point to the work of French chemists André Kling and Victor Grignard.[1]

Kling's work published in 1920 in the Comptes rendus hebdomadaires des séances de

l'Académie des sciences is cited in relation to some of the compound's physical properties.[1]

Similarly, a 1919 publication by the renowned chemist Victor Grignard in the same journal is

also referenced.[1] These early explorations into carbonate esters and related compounds laid

the groundwork for the synthesis of reagents like CMMC. However, its significant utility was not
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fully realized until the advancement of prodrug strategies in pharmaceutical development in the

latter half of the 20th century.

Physicochemical Properties
Chloromethyl methyl carbonate is a colorless to light yellow oily liquid under standard

conditions.[2] It is characterized by the chemical formula C₃H₅ClO₃ and a molecular weight of

124.52 g/mol .[2][3] A summary of its key quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of Chloromethyl Methyl Carbonate

Property Value Reference(s)

CAS Number 40510-81-4 [2][3]

Molecular Formula C₃H₅ClO₃ [2][3]

Molecular Weight 124.52 g/mol [2][3]

Boiling Point 139-140 °C (at 760 Torr) [1][2]

Density 1.303 g/cm³ (at 15 °C) [1][2]

Refractive Index 1.41160 (at 589.3 nm, 22 °C) [1][2]

Purity
>95-98% (typical commercial

grade)

Storage Temperature 2-8 °C, under inert gas [2]

Solubility

Slightly soluble in acetonitrile

and methanol; soluble in

chloroform.

[2]

Synthesis of Chloromethyl Methyl Carbonate
The most common laboratory-scale synthesis of chloromethyl methyl carbonate involves the

reaction of chloromethyl chloroformate with methanol in the presence of a base to neutralize

the hydrogen chloride byproduct. Industrial-scale production may utilize alternative routes,

including those starting from dimethyl carbonate.
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Experimental Protocol: Synthesis from Chloromethyl
Chloroformate and Methanol
This protocol is based on a widely cited laboratory procedure.

Objective: To synthesize chloromethyl methyl carbonate.

Reagents:

Chloromethyl chloroformate (1.5 g, 11.72 mmol)

Methanol (375 mg, 11.72 mmol)

Pyridine (0.93 g, 11.72 mmol)

Anhydrous diethyl ether (10 ml)

Deionized water

1% Citric acid solution

Saturated sodium bicarbonate solution

Saturated brine solution

Anhydrous sodium sulfate

Procedure:

In a reaction flask, dissolve chloromethyl chloroformate (1.5 g, 11.72 mmol) and methanol

(375 mg, 11.72 mmol) in 10 ml of anhydrous diethyl ether.

Cool the reaction mixture to 0 °C using an ice bath.

Slowly add pyridine (0.93 g, 11.72 mmol) dropwise to the cooled solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir overnight.
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Dilute the reaction mixture with water.

Wash the organic layer sequentially with 1% citric acid solution, saturated sodium

bicarbonate solution, and saturated brine solution (three times each).

Dry the organic layer over anhydrous sodium sulfate.

Filter the mixture to remove the drying agent.

Concentrate the filtrate under reduced pressure to obtain the final product.

Expected Yield: Approximately 1.32 g (90.8%).

Synthesis Workflow Diagram
The logical flow of the synthesis process described above can be visualized as follows:
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Click to download full resolution via product page

Caption: A workflow diagram illustrating the synthesis of chloromethyl methyl carbonate.

Applications in Drug Development
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The primary application of chloromethyl methyl carbonate is as a key intermediate in the

synthesis of prodrugs.[2][3] It is used to introduce the methoxycarbonyloxymethyl (MOM) group

onto a parent drug molecule, typically by reacting with a carboxylic acid, phenol, or other

nucleophilic functional group. This modification can enhance the lipophilicity of the drug,

leading to improved membrane permeability and oral bioavailability. Upon administration, the

MOM ester is designed to be cleaved by endogenous enzymes, such as esterases, to release

the active parent drug.

This strategy has been employed in the development of various therapeutic agents, including

diacidic nonpeptide angiotensin II antagonists and pyrrolothiazole platelet-activating factor

antagonists.[2] The use of CMMC and similar reagents provides a valuable tool for medicinal

chemists to overcome pharmacokinetic challenges in drug design.

General Prodrug Activation Pathway
The general mechanism of action for a prodrug synthesized using chloromethyl methyl
carbonate involves enzymatic cleavage to release the active drug.

MOM-Prodrug

Active DrugEnzymatic Cleavage

Byproducts
(e.g., Formaldehyde, Methanol, CO2)

Release of

Esterases

Click to download full resolution via product page

Caption: A simplified diagram showing the enzymatic activation of a MOM-prodrug.

Safety and Handling
Chloromethyl methyl carbonate is a hazardous substance and should be handled with

appropriate safety precautions in a laboratory setting. It is classified as a flammable liquid and

is corrosive, causing severe skin burns and eye damage. Appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when
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handling this chemical. It should be stored in a cool, well-ventilated area, away from sources of

ignition.[2]

Conclusion
Chloromethyl methyl carbonate is a valuable reagent in organic and medicinal chemistry,

with a history rooted in early 20th-century chemical synthesis. Its primary role as a building

block for methoxycarbonyloxymethyl-containing prodrugs underscores its importance in

modern drug development. A thorough understanding of its properties, synthesis, and

applications is essential for researchers and scientists working in this field. The protocols and

data presented in this guide offer a comprehensive resource for the effective utilization of this

versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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